Cas no 2097997-39-0 (2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid)

2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid is a versatile intermediate in organic synthesis, particularly valued for its piperidine and chloropyridine functional groups. The compound exhibits structural features that make it useful in pharmaceutical and agrochemical research, where its scaffold can serve as a building block for active ingredients. The presence of the acetic acid moiety enhances its reactivity, enabling further derivatization through esterification, amidation, or other coupling reactions. Its stability under standard conditions and compatibility with common synthetic methodologies contribute to its utility in medicinal chemistry. The chloropyridine group offers additional sites for selective functionalization, broadening its applicability in targeted molecular design.
2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid structure
2097997-39-0 structure
Product Name:2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid
CAS No:2097997-39-0
MF:C12H15ClN2O2
MW:254.712702035904
CID:5724859
PubChem ID:121204855
Update Time:2025-05-23

2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS026713215
    • F1907-8931
    • 2-[1-(2-chloropyridin-4-yl)piperidin-4-yl]acetic acid
    • 2097997-39-0
    • 2-(1-(2-chloropyridin-4-yl)piperidin-4-yl)acetic acid
    • starbld0048091
    • 4-Piperidineacetic acid, 1-(2-chloro-4-pyridinyl)-
    • 2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid
    • Inchi: 1S/C12H15ClN2O2/c13-11-8-10(1-4-14-11)15-5-2-9(3-6-15)7-12(16)17/h1,4,8-9H,2-3,5-7H2,(H,16,17)
    • InChI Key: YMTXNOARFQELRZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)N1CCC(CC(=O)O)CC1

Computed Properties

  • Exact Mass: 254.0822054g/mol
  • Monoisotopic Mass: 254.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • Density: 1.279±0.06 g/cm3(Predicted)
  • Boiling Point: 469.0±30.0 °C(Predicted)
  • pka: 4.66±0.10(Predicted)

2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C162681-100mg
2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic Acid
2097997-39-0
100mg
$ 95.00 2022-06-06
TRC
C162681-500mg
2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic Acid
2097997-39-0
500mg
$ 365.00 2022-06-06
TRC
C162681-1g
2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic Acid
2097997-39-0
1g
$ 570.00 2022-06-06
Life Chemicals
F1907-8931-0.25g
2-(1-(2-chloropyridin-4-yl)piperidin-4-yl)acetic acid
2097997-39-0 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-8931-0.5g
2-(1-(2-chloropyridin-4-yl)piperidin-4-yl)acetic acid
2097997-39-0 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-8931-1g
2-(1-(2-chloropyridin-4-yl)piperidin-4-yl)acetic acid
2097997-39-0 95%+
1g
$660.0 2023-09-07
Life Chemicals
F1907-8931-2.5g
2-(1-(2-chloropyridin-4-yl)piperidin-4-yl)acetic acid
2097997-39-0 95%+
2.5g
$1439.0 2023-09-07
Life Chemicals
F1907-8931-5g
2-(1-(2-chloropyridin-4-yl)piperidin-4-yl)acetic acid
2097997-39-0 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-8931-10g
2-(1-(2-chloropyridin-4-yl)piperidin-4-yl)acetic acid
2097997-39-0 95%+
10g
$3034.0 2023-09-07

Additional information on 2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid

Professional Introduction to 2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic Acid (CAS No. 2097997-39-0)

2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid, with the chemical formula C₁₄H₁₈ClN₃O₂, is a significant compound in the field of pharmaceutical research and development. This compound has garnered attention due to its structural complexity and potential biological activities. The presence of both pyridine and piperidine moieties in its molecular structure suggests a high degree of versatility, making it a valuable scaffold for drug discovery.

The CAS number 2097997-39-0 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The molecular structure of 2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid consists of a central acetic acid moiety linked to a piperidine ring, which is further substituted with a 2-chloropyridine group. This arrangement contributes to the compound's reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The pyridine and piperidine components of this compound are known for their ability to interact with various enzymes and receptors, making it a promising candidate for therapeutic applications. Specifically, the 2-chloropyridine substituent may enhance binding affinity and selectivity, which are critical factors in drug design.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can address multiple targets simultaneously. 2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid exhibits characteristics that make it suitable for such applications. For instance, its ability to engage with both central nervous system (CNS) receptors and peripheral enzymes positions it as a potential lead compound for treating neurological disorders such as depression and anxiety.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive chemical modification. Researchers have been exploring various derivatives of 2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid to optimize its pharmacological properties. These modifications aim to enhance solubility, bioavailability, and metabolic stability while maintaining or improving target interaction.

The pharmaceutical industry has shown particular interest in compounds that can modulate inflammatory pathways, given the rising prevalence of chronic inflammatory diseases. Studies have indicated that derivatives of 2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid may possess anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This potential makes it a valuable candidate for further investigation in the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Advances in computational chemistry have also played a crucial role in the study of 2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid. Molecular docking simulations have been used to predict binding interactions between this compound and biological targets, providing insights into its mechanism of action. These simulations have helped researchers identify key residues involved in binding and have guided the design of more potent analogs.

In addition to its pharmacological potential, 2-(1-(2-Chloropyridin-4-yl)piperidin-4-yl)acetic acid has been studied for its role in chemical biology. Its ability to interact with specific proteins and enzymes has made it useful as an intermediate in the synthesis of more complex molecules. This has opened up new avenues for research in areas such as enzyme inhibition studies and protein-protein interaction assays.

The synthesis of 2-(1-(2-Chloropyridin-4-yl)piperidin-4-ytl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine-piperidine core efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring high purity standards necessary for pharmaceutical applications.

As research continues to evolve, the applications of 2-(1-(2-Chloropyridin--4-ytl)acetic acid are likely to expand. Ongoing clinical trials and preclinical studies are expected to provide further insights into its therapeutic potential. The collaboration between academic researchers and industry scientists will be essential in translating these findings into viable drug candidates.

In conclusion, 2-(1((--ytl)acetic acid (CAS No. 2097997390 is a multifunctional compound with significant promise in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for drug discovery. As advancements in synthetic chemistry and computational methods continue to emerge, this compound is poised to play a crucial role in the development of new therapies for various diseases.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.